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Compound of Interest

Compound Name: tert-Butyl azepane-1-carboxylate

Cat. No.: B175412 Get Quote

The azepane ring, a seven-membered saturated heterocycle, is a privileged scaffold in

medicinal chemistry.[1] Its conformational flexibility allows it to serve as a versatile building

block, often leading to compounds with improved potency and pharmacokinetic profiles. The

introduction of a tert-butoxycarbonyl (Boc) protecting group to the azepane nitrogen yields tert-
butyl azepane-1-carboxylate (N-Boc-azepane), a stable and readily functionalizable

intermediate crucial for the synthesis of a wide array of pharmaceutical candidates.[2]

The strategic importance of N-Boc-azepane and its derivatives lies in their role as precursors to

novel therapeutics. These compounds are integral to the development of agents targeting a

range of conditions, from neurological disorders to neoplasms.[3] Consequently, a reliable and

high-quality supply of these intermediates is paramount for the seamless progression of drug

discovery programs.

The Commercial Landscape: Key Suppliers and
Available Derivatives
The commercial availability of tert-butyl azepane-1-carboxylate and its derivatives is robust,

with several reputable suppliers catering to the research and bulk-scale needs of the

pharmaceutical industry. The parent compound, tert-butyl azepane-1-carboxylate (CAS:

123387-52-0), is available from major suppliers like Sigma-Aldrich (Merck).[2]

However, the true utility of the azepane scaffold is often realized through its functionalized

derivatives. The following tables summarize the commercial availability of key tert-butyl
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azepane-1-carboxylate derivatives, providing a comparative overview of prominent suppliers.

Table 1: Commercial Suppliers of Oxo- and Hydroxymethyl-Derivatives

Derivative CAS Number Key Suppliers Purity Notes

tert-butyl 3-

oxoazepane-1-

carboxylate

870842-23-2 AChemBlock 97%

Useful for further

functionalization

at the 3-position.

tert-butyl 4-

oxoazepane-1-

carboxylate

188975-88-4

Oakwood

Chemical,

Echemi, Fisher

Scientific

≥95%

A common

intermediate with

extensive

documentation

on its large-scale

synthesis.[4][5]

tert-butyl 3-

(hydroxymethyl)a

zepane-1-

carboxylate

876147-43-2
AChemBlock, CP

Lab Safety
95-97%

Provides a

handle for chain

extension or

introduction of

other functional

groups.[6]

Table 2: Commercial Suppliers of Amino-Derivatives
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Derivative CAS Number Key Suppliers Purity Notes

(R)-tert-Butyl 3-

aminoazepane-

1-carboxylate

1032684-85-7
Home Sunshine

Pharma, Echemi
≥98%

Chiral building

block for

stereospecific

synthesis.[3]

tert-Butyl 3-

(aminomethyl)az

epane-1-

carboxylate

876147-47-6
BLDpharm,

ChemUniverse
95%

Offers a primary

amine for

conjugation or

further

derivatization.[7]

tert-butyl 3-

(methylamino)az

epane-1-

carboxylate

484638-83-7 Chemsrc N/A

Secondary

amine derivative

for specific

synthetic

strategies.[8]

3-Boc-amino-

azepane
454451-26-4 ChemBK N/A

Positional isomer

of the 3-amino

derivative.

Table 3: Commercial Suppliers of Carboxylic Acid Derivatives
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Derivative CAS Number Key Suppliers Purity Notes

(S)-1-

(Boc)azepane-2-

carboxylic acid

155905-76-3 Smolecule N/A

Chiral acid for

amide coupling

and peptide

synthesis.

1-[(tert-

butoxy)carbonyl]

azepane-4-

carboxylic acid

868284-36-0 PubChem N/A

A versatile

building block

with a carboxylic

acid handle.[9]

(S)-1-(tert-

butoxycarbonyl)a

zepane-3-

carboxylic acid

1427514-89-3
ChemicalBook,

Achmem
N/A

Chiral acid for

introducing

functionality at

the 3-position.

[10][11]

Evaluating Supplier Quality: A Scientist's Due
Diligence
The selection of a supplier for critical building blocks like tert-butyl azepane-1-carboxylate
should be a meticulous process, grounded in scientific integrity. The quality of the starting

material directly impacts the success of subsequent synthetic steps, affecting yield, purity, and

the overall timeline of a research project.

The Certificate of Analysis (CoA): Your Primary Source
of Truth
A Certificate of Analysis is a non-negotiable document that should accompany every batch of

purchased chemical. It is a formal declaration from the supplier that the material meets a

specific set of quality standards. When reviewing a CoA for an azepane derivative, pay close

attention to the following:

Identity Confirmation: The CoA should clearly state the methods used to confirm the identity

of the compound, typically Proton and Carbon Nuclear Magnetic Resonance (¹H-NMR, ¹³C-

NMR) and Mass Spectrometry (MS).
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Purity Assessment: High-Performance Liquid Chromatography (HPLC) or Gas

Chromatography (GC) are the gold standards for purity determination. The CoA should

provide the purity value and the method used.

Residual Solvents and Water Content: The presence of residual solvents or water can

interfere with subsequent reactions. Look for data from methods like Karl Fischer titration for

water content.

Trace Metals: For later-stage drug development, the presence of trace metals can be a

critical quality attribute.

Beyond the CoA: A Multi-faceted Approach to Supplier
Qualification
While the CoA is essential, a comprehensive evaluation of a supplier goes further. Consider the

following workflow for qualifying a new supplier:
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Start: Identify Potential Supplier

Request CoA, SDS, and
Technical Data Package

Evaluate Documentation for
Completeness and Compliance

Order Sample for
In-house QC

Perform Incoming QC:
¹H-NMR, HPLC/UPLC, MS

Compare In-house Data
with Supplier's CoA

Decision Point:
Data Match?

Approve Supplier for
Project Use

Yes

Reject Supplier and
Investigate Discrepancies

No

Click to download full resolution via product page

Caption: Workflow for qualifying a new chemical supplier.
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This self-validating system ensures that the material you introduce into your synthetic route is

of the highest possible quality, thereby safeguarding the integrity of your research.

Incoming Quality Control: A Practical Protocol
Upon receiving a new batch of a tert-butyl azepane-1-carboxylate derivative, it is best

practice to perform your own quality control checks. This not only verifies the supplier's CoA but

also provides a baseline for the material's stability over time.

Protocol: Incoming QC for tert-Butyl 4-oxoazepane-1-carboxylate (CAS: 188975-88-4)

Sample Preparation:

Accurately weigh approximately 5-10 mg of the compound.

For ¹H-NMR, dissolve the sample in an appropriate deuterated solvent (e.g., CDCl₃ or

DMSO-d₆) in an NMR tube.

For HPLC/UPLC-MS, prepare a stock solution of known concentration (e.g., 1 mg/mL) in a

suitable solvent like acetonitrile or methanol. Further dilute an aliquot of the stock solution

for analysis.

¹H-NMR Analysis:

Acquire a ¹H-NMR spectrum.

Causality: The chemical shifts and coupling patterns of the protons are unique to the

molecule's structure. Compare the obtained spectrum with a reference spectrum or

predicted spectrum to confirm the identity of the compound. Pay close attention to the

characteristic signals of the Boc group (a singlet around 1.4 ppm) and the protons on the

azepane ring. The integration of the signals should correspond to the number of protons in

each environment.

HPLC/UPLC-MS Analysis:

Inject the diluted sample onto an appropriate HPLC/UPLC column (e.g., C18).
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Run a gradient elution method with a suitable mobile phase (e.g., water and acetonitrile

with a small amount of formic acid or trifluoroacetic acid).

Causality: This chromatographic separation will resolve the main compound from any

impurities. The retention time of the main peak should be consistent, and the peak area

will be used to determine the purity of the material.

The mass spectrometer will provide the mass-to-charge ratio (m/z) of the eluting peaks.

The molecular ion of the main peak should correspond to the expected molecular weight

of the compound, further confirming its identity.

Data Interpretation and Decision:

Compare the results of your in-house analysis with the supplier's CoA.

If the identity is confirmed and the purity is within the acceptable range for your

application, the batch can be approved for use.

If there are significant discrepancies, contact the supplier to resolve the issue.

Conclusion: A Foundation for Successful Research
The judicious selection and rigorous quality control of foundational building blocks like tert-
butyl azepane-1-carboxylate and its derivatives are cornerstones of successful drug

discovery. By understanding the commercial landscape, critically evaluating suppliers, and

implementing a robust in-house QC program, researchers can ensure the integrity of their

synthetic endeavors and accelerate the development of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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